3-(5-fluoro-1H-indol-3-yl)propanoic Acid

• IUPAC Name: 3-(5-fluoro-1H-indol-3-yl)propanoic acid
• InChI: InChI=1S/C11H10FNO2/c12-8-2-3-10-9(5-8)7(6-13-10)1-4-11(14)15/h2-3,5-6,13H,1,4H2,(H,14,15)
• InChI Key: VWGFABPQHOAUQY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C1F)C(=CN2)CCC(=O)O
• Molecular Formula: C11H10FNO2
• DSSTOX Substance ID: DTXSID20447675
• Molecular Weight: 207.20 g/mol
• CAS No.: 7394-78-7

Description

“3-(5-fluoro-1H-indol-3-yl)propanoic Acid” is a chemical compound that has gathered attention due to its unique physical, chemical, and biological properties. It is a derivative of tryptophan and has a molecular formula of C11H10FNO2. It is also known as 5-Fluoro-Trp and is nonspecifically cytotoxic.

Synthesis Analysis

Indole derivatives have been synthesized using various classical and advanced methods. One-pot synthesis is widely considered an efficient approach in synthetic organic chemistry and has been used to synthesize some indole compounds.

Molecular Structure Analysis

The molecular structure of “this compound” consists of an indole core with a fluorine atom at the 5th position and a propanoic acid group attached to the 3rd position. The average mass is 207.201 Da and the monoisotopic mass is 207.069550 Da.

Chemical Reactions Analysis

The structure-activity relationships studied using the isolated enzyme and by cell-based assays revealed that the 1-(p-O-substituted)phenyl, 3-phenylethyl, and 5-propanoic acid groups on the indole core are essential for good inhibitory activity against cPLA2α.

Scientific Research Applications

Organic Synthesis and Chemistry

Indole derivatives are pivotal in organic synthesis, inspiring numerous methodologies for their preparation due to their prevalence in natural products and pharmaceuticals. The review by Taber and Tirunahari highlights the diverse strategies for indole synthesis, underscoring the importance of indole and its derivatives in organic chemistry (Taber & Tirunahari, 2011). Such methodologies can be instrumental in synthesizing compounds like "3-(5-fluoro-1H-indol-3-yl)propanoic Acid" for further research applications.

Environmental Science

Research on per- and poly-fluoroalkyl substances (PFASs) sheds light on the environmental impact of fluorinated compounds. Studies have detailed the pollution characteristics and sources of PFASs in water bodies, highlighting the need for understanding the behavior of fluorinated indoles in the environment (Wang et al., 2022).

Pharmacology and Drug Development

Fluorinated compounds, including indole derivatives, are explored for their pharmacological properties. Chlorogenic acid, a phenolic compound with a similar functional diversity to indole derivatives, has shown a range of biological and therapeutic roles, indicating the potential pharmacological applications of fluorinated indole compounds (Naveed et al., 2018).

Biotechnology and Microbial Degradation

The microbial degradation of polyfluoroalkyl chemicals highlights the environmental fate and potential bioremediation strategies for fluorinated compounds. Understanding the microbial pathways involved in degrading such substances can inform the environmental management of fluorinated indole derivatives (Liu & Avendaño, 2013).

Mechanism of Action

Target of Action

It is known that indole derivatives, which include 3-(5-fluoro-1h-indol-3-yl)propanoic acid, have been found to bind with high affinity to multiple receptors .

Mode of Action

It is known that indole derivatives can interact with their targets in a variety of ways, leading to diverse biological activities .

Biochemical Pathways

Indole derivatives are known to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-hiv, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities . These activities suggest that this compound may affect a wide range of biochemical pathways.

Result of Action

Indole derivatives are known to have diverse biological activities , suggesting that this compound may have a wide range of effects at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

3-(5-fluoro-1H-indol-3-yl)propanoic Acid, like other indole derivatives, is known to interact with a variety of enzymes, proteins, and other biomolecules . These interactions can influence a wide range of biochemical reactions. For instance, indole derivatives have been reported to possess various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .

Cellular Effects

The effects of this compound on cells and cellular processes are diverse and depend on the specific context. It can influence cell function by impacting cell signaling pathways, gene expression, and cellular metabolism

Molecular Mechanism

The molecular mechanism of action of this compound involves its interactions with biomolecules at the molecular level. This can include binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression

Synthesis routes and methods

Procedure details

Thus, a solution of 5-fluoroindole (1.35 g, 0.010 mole) in 10 mL of acetic acid containing acrylic acid (1.5 mL, 0.022 mole) and acetic anhydride (1.9 mL, 0.02 mole) was heated (oil bath) at 90° C. under Ar for 5 days. The volatiles were then removed in vacuo and the residue was taken up in 3 N NaOH. Insoluble material was removed by filtration and the filtrate was acidified with conc. HCl and then extracted with CH2Cl2. The organic extract was dried (Na2SO4) and evaporated to give the product (1.19 g, 57%) as a solid which was used without further purification: IR (neat) 3420, 1710 cm-1 ; 1Hnmr (200 MHz, CDCl3) δ 7.94 (br s, 1H), 7.28-7.18 (m, 3H), 7.05 (d, J=2.5 Hz, 1H), 6.93 (dt, J=9.0, 2.6 Hz, 1H), 3.05 (t, J=7.5 Hz, 2H), 2.73 (t, J=7.6 Hz, 2H).